Cas no 2229241-81-8 (4-Methyloxane-4-carboximidamide)

• Product Name: 4-Methyloxane-4-carboximidamide
• CAS No: 2229241-81-8
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5750671
• PubChem ID: 139558351
• Update Time: 2025-06-08

4-Methyloxane-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-1777124
• 2229241-81-8
• SCHEMBL21435154
• 4-methyloxane-4-carboximidamide
• 4-Methyloxane-4-carboximidamide

• Inchi： 1S/C7H14N2O/c1-7(6(8)9)2-4-10-5-3-7/h2-5H2,1H3,(H3,8,9)
• InChI Key： UOLGSXKNKIDNMV-UHFFFAOYSA-N
• SMILES： O1CCC(C(=N)N)(C)CC1

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-Methyloxane-4-carboximidamide

Comprehensive Analysis of 4-Methyloxane-4-carboximidamide (CAS No. 2229241-81-8): Properties, Applications, and Industry Trends

The chemical compound 4-Methyloxane-4-carboximidamide (CAS No. 2229241-81-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis methods, and emerging trends surrounding this compound, while addressing common queries such as "4-Methyloxane-4-carboximidamide uses" and "CAS 2229241-81-8 safety data."

4-Methyloxane-4-carboximidamide belongs to the class of oxane derivatives, characterized by a six-membered oxygen-containing ring with a carboximidamide functional group. Its molecular formula, C₇H₁₃NO₂, and precise structure make it a versatile intermediate in organic synthesis. Researchers often search for "4-Methyloxane-4-carboximidamide synthesis" or "CAS 2229241-81-8 suppliers," reflecting its growing demand in R&D laboratories.

One of the key advantages of 4-Methyloxane-4-carboximidamide lies in its stability under standard conditions, making it suitable for various catalytic reactions. Recent studies highlight its role in peptide coupling and heterocycle formation, aligning with the industry's focus on sustainable chemistry. Searches like "green chemistry applications of 4-Methyloxane-4-carboximidamide" underscore this trend.

From a commercial perspective, the compound's purity (often >98%) and compatibility with microwave-assisted synthesis techniques have made it a preferred choice for high-throughput screening. FAQs such as "Is 4-Methyloxane-4-carboximidamide soluble in water?" are addressed by its moderate solubility profile, which varies with temperature and pH.

Innovations in bioactive molecule design have further propelled interest in this compound. Its hydrogen-bonding capacity and steric effects are frequently cited in patents related to enzyme inhibitors, correlating with search terms like "4-Methyloxane-4-carboximidamide in drug discovery." Analytical techniques such as HPLC and NMR are typically employed for quality control.

Environmental considerations are also pivotal. The compound's biodegradability and low ecotoxicity profile respond to queries like "CAS 2229241-81-8 environmental impact." Regulatory compliance with REACH and FDA guidelines ensures its safe handling in industrial settings.

Looking ahead, the integration of 4-Methyloxane-4-carboximidamide into flow chemistry systems and AI-driven molecular modeling represents a frontier in chemical innovation. As researchers explore "structure-activity relationships of 4-Methyloxane derivatives," this compound continues to bridge gaps between academic research and industrial applications.

In summary, 4-Methyloxane-4-carboximidamide (CAS No. 2229241-81-8) exemplifies the convergence of synthetic utility and sustainability. Its multifaceted role in modern chemistry ensures its relevance in addressing global challenges, from precision medicine to smart materials.